Cas no 199926-38-0 ((2E)-2,3-Dihydroxy-2-butenedioic Acid Hydrate (1:?))

(2E)-2,3-Dihydroxy-2-butenedioic Acid Hydrate (1:?) is a hydrated form of a dihydroxy derivative of butenedioic acid, featuring a cis (E) configuration at the double bond. This compound is of interest in organic synthesis and coordination chemistry due to its chelating properties, arising from the presence of two hydroxyl and two carboxyl functional groups. The hydrate form enhances solubility in aqueous systems, facilitating its use in biochemical and catalytic applications. Its structural features make it a potential intermediate in the synthesis of complex molecules or metal-organic frameworks. The precise stoichiometry of hydration may vary, requiring characterization for specific applications.

(2E)-2,3-Dihydroxy-2-butenedioic Acid Hydrate (1:?) structure

199926-38-0 structure

Product Name:(2E)-2,3-Dihydroxy-2-butenedioic Acid Hydrate (1:?)

CAS No:199926-38-0

MF:C₄H₆O₇

MW:166.086242198944

MDL:MFCD00149286

CID:908810

PubChem ID:71311348

Update Time:2025-06-07

(2E)-2,3-Dihydroxy-2-butenedioic Acid Hydrate (1:?) Chemical and Physical Properties

Names and Identifiers

- Dihydroxyfumaric acid hydrate
- (2E)-2,3-Dihydroxy-2-butenedioic Acid Hydrate (1:?)
- 2,3-dihydroxyfuMaric acid hydrate
- (2E)-2,3-Dihydroxy-2-butenedioic Acid Hydrate (1:)
- DihydroxyfuMaric acid hydrate 98%
- EN300-1708756
- BS-42157
- MFCD00149286
- DTXSID201036030
- Dihydroxyfumaric acid (hydrate)
- Dihydroxyfumaric acid hydrate, 98%
- SCHEMBL2494054
- S2990
- 2,3-Dihydroxyfumaric acid xhydrate
- AKOS027314082
- DIHYDROXYBUT-2-ENEDIOIC ACID HYDRATE
- SCHEMBL2494050
- (E)-2,3-Dihydroxybut-2-enedioic acid;hydrate
- 199926-38-0
- 2,3-Dihydroxyfumaricacidhydrate
- DDYHTXQJGPQZGN-TYYBGVCCSA-N
- 1ST170660W
- MDL： MFCD00149286
- Inchi： 1S/C4H4O6.H2O/c5-1(3(7)8)2(6)4(9)10;/h5-6H,(H,7,8)(H,9,10);1H2/b2-1+;
- InChI Key： DDYHTXQJGPQZGN-TYYBGVCCSA-N
- SMILES： O/C(/C(=O)O)=C(\C(=O)O)/O.O

Computed Properties

Exact Mass: 166.01128
Monoisotopic Mass: 166.01135253g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 180
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 116Å²

Experimental Properties

Color/Form: Light yellow powder
Melting Point: 156 °C (dec.) (lit.)
PSA: 146.56
Solubility: Not determined

(2E)-2,3-Dihydroxy-2-butenedioic Acid Hydrate (1:?) Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： 22-24/25
Storage Condition：2-8°C
Safety Term：S22-24/25

(2E)-2,3-Dihydroxy-2-butenedioic Acid Hydrate (1:?) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
S e l l e c k ZHONG GUO	S2990-100mg	Dihydroxyfumaric acid hydrate	199926-38-0	99.92%	100mg	¥794.43	2023-09-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA04403-25g	2,3-Dihydroxyfumaric acid hydrate	199926-38-0	98%	25g	¥2398.0	2024-07-18
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T4931-5 mg	Dihydroxyfumaric acid hydrate	199926-38-0	98.00%	5mg	￥248.00	2022-02-28
TRC	D452765-1g	(2E)-2,3-Dihydroxy-2-butenedioic Acid Hydrate (1:?)	199926-38-0		1g	$ 55.00	2022-06-02
TRC	D452765-2.5 g	(2E)-2,3-Dihydroxy-2-butenedioic Acid Hydrate (1:?)	199926-38-0		2.5 g	$ 120.00	2022-01-07
TRC	D452765-10 g	(2E)-2,3-Dihydroxy-2-butenedioic Acid Hydrate (1:?)	199926-38-0		10g	$ 320.00	2022-01-07
TRC	D452765-50 g	(2E)-2,3-Dihydroxy-2-butenedioic Acid Hydrate (1:?)	199926-38-0		50g	$ 910.00	2022-01-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	D113204-25G	(2E)-2,3-Dihydroxy-2-butenedioic Acid Hydrate (1:?)	199926-38-0		25g	¥2230.21	2023-11-09
eNovation Chemicals LLC	Y1015314-25g	DIHYDROXYFUMARIC ACID HYDRATE	199926-38-0	98%	25g	$490	2024-06-07
TRC	D452765-2.5g	(2E)-2,3-Dihydroxy-2-butenedioic Acid Hydrate (1:?)	199926-38-0		2.5g	$ 120.00	2022-06-02